Cas no 2228570-11-2 (3-trifluoromethanesulfonylbenzene-1-sulfonamide)

• Product Name: 3-trifluoromethanesulfonylbenzene-1-sulfonamide
• CAS No: 2228570-11-2
• MF: C₇H₆F₃NO₄S₂
• MW: 289.252049922943
• CID: 5951896
• PubChem ID: 57445659
• Update Time: 2025-06-13

3-trifluoromethanesulfonylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-trifluoromethanesulfonylbenzene-1-sulfonamide
• 2228570-11-2
• 3-(trifluoromethylsulfonyl)benzenesulfonamide
• EN300-1989854
• SCHEMBL9951665
• HSDKYMBTTJDKGD-UHFFFAOYSA-N

• Inchi： 1S/C7H6F3NO4S2/c8-7(9,10)16(12,13)5-2-1-3-6(4-5)17(11,14)15/h1-4H,(H2,11,14,15)
• InChI Key： HSDKYMBTTJDKGD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 288.96903451g/mol
• Monoisotopic Mass: 288.96903451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Additional information on 3-trifluoromethanesulfonylbenzene-1-sulfonamide

Comprehensive Overview of 3-Trifluoromethanesulfonylbenzene-1-sulfonamide (CAS No. 2228570-11-2)

3-Trifluoromethanesulfonylbenzene-1-sulfonamide (CAS No. 2228570-11-2) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound features a trifluoromethanesulfonyl group attached to a benzene ring, which enhances its reactivity and stability under various conditions. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds like 3-trifluoromethanesulfonylbenzene-1-sulfonamide stems from their ability to improve drug bioavailability and metabolic stability. Researchers are increasingly exploring its potential in drug discovery, especially for treating inflammatory diseases and microbial infections. The compound's sulfonamide moiety is known for its versatility, enabling interactions with biological targets such as carbonic anhydrases and proteases.

In recent years, the demand for high-purity sulfonamide derivatives has surged due to advancements in precision medicine and green chemistry. CAS No. 2228570-11-2 is often discussed in the context of sustainable synthesis, as its production can be optimized to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in material science. Its trifluoromethyl group contributes to thermal and chemical resistance, making it suitable for developing advanced polymers and coatings. This application is particularly relevant to industries seeking high-performance materials for electronics and aerospace.

For researchers querying "sulfonamide applications 2024" or "fluorinated intermediates in drug development," 3-trifluoromethanesulfonylbenzene-1-sulfonamide offers a compelling case study. Its dual functionality—combining a sulfonamide and a trifluoromethanesulfonyl group—provides a template for designing novel compounds with enhanced efficacy. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and structural integrity.

In summary, CAS No. 2228570-11-2 represents a critical building block in modern chemistry, bridging gaps between pharmaceutical innovation, sustainable manufacturing, and material engineering. Its multifaceted applications ensure its relevance in both academic and industrial settings, catering to the evolving needs of R&D professionals worldwide.